Cas no 1006-20-8 (9-methyl-9H-purine-6-thiol)

• Product Name: 9-methyl-9H-purine-6-thiol
• CAS No: 1006-20-8
• MF: C₆H₆N₄S
• MW: 166.203638553619
• MDL: MFCD00090787
• CID: 159403
• PubChem ID: 3034000
• Update Time: 2025-10-31

9-methyl-9H-purine-6-thiol Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,9-dihydro-9-methyl-
• 9-METHYL-6-THIOPURINE
• METHYL-6-MERCAPTOPURINE, 9-(RG)(CALL)
• 1,9-dihydro-9-methyl-6H-purine-6-thione
• 6H-Purine-6-thione,1,9-dihydro-9-methyl
• 6-Mercapto-9-methylpurine
• 9-Methyl-1,9-dihydro-6H-purine-6-thione
• 9-Methyl-1,9-dihydro-purin-6-thion
• 9-methyl-1,9-dihydro-purine-6-thione
• 9-Methyl-6-mercapto-purin
• 9-Methyl-6-mercaptopurine
• 9-Methyl-6-thioxopurin
• 9-Methyl-9H-purine-6-thiol
• METHYL-6-MERCAPTOPURINE,9
• METHYL-6-MERCAPTOPURINE, 9-
• 6H-Purine-6-thione, 1,9-dihydro-9-methyl-
• 9-methyl-6-thi-oxopurine
• 9-Methyl-1,9-dihydro-6H-purine-6-thione #
• SCHEMBL3857168
• NSC-7841
• NSC 7841
• Z1198150460
• HDAZBCXPLJHIIY-UHFFFAOYSA-N
• AKOS006274395
• 6H-Purine-6-thione,9-dihydro-9-methyl-
• DTXSID40143420
• BAA00620
• EN300-248379
• NSC7841
• 9H-Purine-6(1H)-thione, 9-methyl-,
• SCHEMBL13593784
• MTB93BBD56
• 9H-Purine-6(1H)-thione, 9-methyl-
• UNII-MTB93BBD56
• 1006-20-8
• 6H-Purine-6-thione, 1,9-dihydro-9-methyl- (9CI)
• CS-0242390
• 9-methyl-3H-purine-6-thione
• 9-methyl-9H-purine-6-thiol

• MDL： MFCD00090787
• Inchi： 1S/C6H6N4S/c1-10-3-9-4-5(10)7-2-8-6(4)11/h2-3H,1H3,(H,7,8,11)
• InChI Key： HDAZBCXPLJHIIY-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C)C=N2

Computed Properties

• Exact Mass: 166.03100
• Monoisotopic Mass: 166.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• PSA: 82.40000
• LogP: 0.65200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones

Additional information on 9-methyl-9H-purine-6-thiol

Comprehensive Overview of 9-Methyl-9H-Purine-6-Thiol (CAS No. 1006-20-8): Properties, Applications, and Research Insights

9-Methyl-9H-purine-6-thiol (CAS No. 1006-20-8) is a specialized organic compound belonging to the purine derivative family. This sulfur-substituted purine analog has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular formula is C₆H₆N₄S, with a molecular weight of 166.21 g/mol. Its thiol group at the 6-position and methyl substitution at the 9-position make it a versatile building block for nucleoside modifications and enzyme inhibition studies.

In recent years, researchers have explored 9-methyl-9H-purine-6-thiol as a precursor for developing novel antiviral agents and enzyme inhibitors. The compound's ability to mimic natural purines while introducing structural variations has made it valuable in drug discovery programs targeting various diseases. Its CAS number 1006-20-8 serves as a unique identifier in chemical databases, facilitating global research collaboration and regulatory compliance.

The physicochemical properties of 9-methyl-9H-purine-6-thiol contribute to its research utility. The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its stability under controlled conditions makes it suitable for various experimental protocols. Scientists frequently investigate its tautomeric forms and hydrogen bonding patterns, which are crucial for understanding its biological interactions.

Current research trends involving CAS 1006-20-8 focus on its potential in cancer therapeutics and neurological disorder research. The compound's structural similarity to adenosine and guanine allows it to interfere with purinergic signaling pathways, making it a candidate for modulating cellular processes. Recent publications have highlighted its role in studying enzyme kinetics and receptor binding mechanisms, particularly in the context of neurodegenerative diseases.

From a synthetic chemistry perspective, 9-methyl-9H-purine-6-thiol serves as a valuable intermediate for creating more complex heterocyclic compounds. Researchers have developed efficient synthetic routes to produce this compound with high purity, enabling its use in high-throughput screening and structure-activity relationship studies. The growing interest in personalized medicine has further increased demand for specialized purine derivatives like this one.

Quality control of CAS 1006-20-8 material involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency for research applications. The compound's stability profile has been extensively studied under various storage conditions, with recommendations for optimal preservation in anhydrous environments at controlled temperatures.

In the context of green chemistry initiatives, researchers are exploring more sustainable production methods for 9-methyl-9H-purine-6-thiol. Recent advances in catalytic processes and solvent-free reactions have shown promise for reducing the environmental impact of its synthesis. These developments align with the pharmaceutical industry's growing emphasis on eco-friendly manufacturing practices.

The commercial availability of 9-methyl-9H-purine-6-thiol through specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. Current market trends indicate increasing demand for high-purity samples, particularly for bioconjugation studies and proteomics research. The compound's pricing and availability are subject to fluctuations based on raw material costs and production scale.

Future research directions for CAS 1006-20-8 may explore its potential in RNA therapeutics and epigenetic modulation. As the scientific community gains deeper understanding of purine metabolism and its role in disease pathways, derivatives like 9-methyl-9H-purine-6-thiol are likely to play increasingly important roles in developing next-generation therapeutics. Ongoing studies continue to uncover novel applications for this versatile compound across multiple disciplines.